Cas no 19641-63-5 (D-α-aminosuberic acid)

• Product Name: D-α-aminosuberic acid
• CAS No: 19641-63-5
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 144558
• PubChem ID: 193546
• Update Time: 2025-06-12

D-α-aminosuberic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Aminooctanedioic acid
• D-alpha-Aminosuberic acid
• D-α-AMINOSUBERIC ACID
• H-D-Asu-OH
• Octanedioic acid,2-amino-, (2R)-
• (2R)-2-aminosuberic acid
• 2-aminosuberic acid
• D-2-AMINOOCTANEDIOIC ACID
• D-2-AMINOSUBERIC ACID
• D-a-Aminosubericacid
• (2R)-2-Aminooctanedioic acid
• D-Asu-OH
• D-alpha-Aminosuberic
• D-α-Aminosuberic acid98+%
• Octanedioic acid, 2-amino-, (R)-
• D--Aminosuberic acid;(R)-2-Aminooctanedioic acid
• MFCD00672373
• 19641-63-5
• D-alpha-Aminosuberate
• D-beta-Aminosuberic acid
• DTXSID30173312
• CS-0449128
• alpha-2-Aminooctanedioate
• (R)-2-Aminooctanedioicacid
• SCHEMBL2264754
• AKOS006271400
• DTXCID8095803
• G63626
• 2-Aminosuberate
• D-α-aminosuberic acid

• MDL： MFCD00672373
• Inchi： 1S/C8H15NO4/c9-6(8(12)13)4-2-1-3-5-7(10)11/h6H,1-5,9H2,(H,10,11)(H,12,13)/t6-/m1/s1
• InChI Key： YOFPFYYTUIARDI-ZCFIWIBFSA-N
• SMILES： OC([C@@H](CCCCCC(=O)O)N)=O

Computed Properties

• Exact Mass: 189.10000
• Monoisotopic Mass: 189.100108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.2
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.229±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 385.5°Cat760mmHg
• Flash Point: 187°C
• Refractive Index: 1.506
• Solubility: Dissolution (93 g/l) (25 º C),
• PSA: 100.62000
• LogP: 1.13370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-α-aminosuberic acid

Research Brief on D-α-Aminosuberic Acid (CAS: 19641-63-5): Recent Advances and Applications

D-α-Aminosuberic acid (CAS: 19641-63-5) is a non-proteinogenic amino acid that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and versatile applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The information presented herein is derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of D-α-aminosuberic acid as a key building block in the synthesis of peptide-based therapeutics. Its elongated side chain and chiral center make it an attractive candidate for modifying peptide structures to enhance their stability, bioavailability, and target specificity. For instance, researchers have incorporated this amino acid into cyclic peptides to improve their resistance to proteolytic degradation, thereby extending their half-life in vivo. These modifications are particularly relevant in the development of novel antimicrobial and anticancer agents.

In addition to its applications in peptide engineering, D-α-aminosuberic acid has been investigated for its potential as a modulator of enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit inhibitory effects on specific metalloproteinases, which are implicated in various pathological conditions, including cancer metastasis and inflammatory diseases. The study utilized molecular docking and kinetic assays to elucidate the binding interactions and mechanistic insights, paving the way for the design of more potent inhibitors.

Another area of interest is the use of D-α-aminosuberic acid in the development of biodegradable polymers for drug delivery systems. Its biocompatibility and ability to form stable linkages with other monomers make it a promising candidate for creating tailored polymeric carriers. Recent work in this domain has focused on optimizing the polymerization conditions to achieve controlled release profiles, as reported in a 2024 Biomaterials Science article. These advancements hold significant promise for improving the efficacy and safety of targeted therapies.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of D-α-aminosuberic acid. Current methods often involve multi-step processes with low yields, prompting researchers to explore alternative synthetic routes, such as enzymatic catalysis and green chemistry approaches. A recent preprint on ChemRxiv describes a novel biocatalytic method that significantly improves yield and reduces environmental impact, highlighting the ongoing innovation in this field.

In conclusion, D-α-aminosuberic acid (CAS: 19641-63-5) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its diverse applications—from peptide therapeutics to enzyme inhibition and drug delivery—underscore its potential to address unmet medical needs. Future research should focus on overcoming synthetic challenges and further elucidating its mechanistic roles to fully harness its therapeutic potential. This brief serves as a timely update for researchers and industry professionals seeking to stay abreast of the latest developments in this dynamic area.